Cas no 1805039-14-8 (4-Chloro-5-methoxy-2-nitropyridine)

• Product Name: 4-Chloro-5-methoxy-2-nitropyridine
• CAS No: 1805039-14-8
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4927992
• Update Time: 2025-05-22

4-Chloro-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxy-2-nitropyridine

• Inchi： 1S/C6H5ClN2O3/c1-12-5-3-8-6(9(10)11)2-4(5)7/h2-3H,1H3
• InChI Key： RLYLMFWBTCFSTP-UHFFFAOYSA-N
• SMILES： ClC1=CC([N+](=O)[O-])=NC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9

Additional information on 4-Chloro-5-methoxy-2-nitropyridine

4-Chloro-5-methoxy-2-nitropyridine: A Comprehensive Overview

4-Chloro-5-methoxy-2-nitropyridine, also known by its CAS No 1805039-14-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in drug development, catalysis, and advanced materials. The structure of 4-chloro-5-methoxy-2-nitropyridine features a pyridine ring with three substituents: a chlorine atom at position 4, a methoxy group at position 5, and a nitro group at position 2. These substituents significantly influence the compound's electronic properties, reactivity, and stability.

The synthesis of 4-chloro-5-methoxy-2-nitropyridine typically involves multi-step organic reactions, including nitration, chlorination, and methylation processes. Recent advancements in synthetic methodologies have enabled the precise control of these reactions, leading to higher yields and better purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis of this compound.

One of the most promising applications of 4-chloro-5-methoxy-2-nitropyridine lies in its potential as a precursor for various bioactive molecules. The nitro group at position 2 is particularly reactive and can undergo reduction to form an amino group, which is a common functional group in pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for drug discovery.

In addition to its role in pharmacology, 4-chloro-5-methoxy-2-nitropyridine has been investigated for its use in catalysis. The presence of electron-withdrawing groups like nitro and chlorine enhances the electrophilic character of the pyridine ring, making it an effective catalyst for certain organic transformations. Recent research has focused on optimizing the catalytic activity of this compound by modifying its substituents or incorporating it into nanostructured materials.

The electronic properties of 4-chloro-5-methoxy-2-nitropyridine also make it a candidate for applications in materials science. For example, derivatives of this compound have been studied as components in organic semiconductors and light-emitting materials. The ability to tune the electronic properties through substitution patterns offers exciting possibilities for designing new materials with tailored functionalities.

Safety considerations are paramount when handling 4-chloro-5-methoxy-2-nitropyridine. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and handling to avoid exposure or contamination. Researchers are advised to follow standard laboratory protocols to ensure safe working conditions.

In conclusion, 4-chloro-5-methoxy-2-nitropyridine, with its unique structure and versatile properties, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from drug development to advanced materials, making it an essential compound for both academic and industrial pursuits.